2-(2,6-Difluorophenoxy)-2-methylpropanoic acid

• IUPAC Name: 2-(2,6-difluorophenoxy)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10F2O3/c1-10(2,9(13)14)15-8-6(11)4-3-5-7(8)12/h3-5H,1-2H3,(H,13,14)
• InChI Key: VQSHVFXSIPANAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)OC1=C(C=CC=C1F)F
• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.18 g/mol
• CAS RN: 1203955-59-2

Description

2-(2,6-Difluorophenoxy)-2-methylpropanoic acid, commonly known as DFPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFPMA is a derivative of fenofibrate, a drug used to treat hyperlipidemia, and has been found to exhibit anti-inflammatory and anti-cancer properties. In

Scientific Research Applications

Fluorescence Probes Development

Researchers have explored the creation of novel fluorescence probes for detecting reactive oxygen species (ROS), which are crucial in biological and chemical studies. For instance, the development of probes like 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and its analogs has significantly advanced the ability to selectively detect and study the roles of highly reactive oxygen species (hROS) such as hydroxyl radical (·OH) and reactive intermediates of peroxidase in living cells. These probes, by selectively fluorescing in the presence of hROS, provide a tool for the detailed investigation of oxidative stress and its impact on biological systems, highlighting the critical application of such chemical compounds in scientific research (Setsukinai et al., 2003).

Advanced Oxidation Processes

The study of advanced oxidation processes (AOPs) for environmental remediation has also benefited from the use of fluorinated compounds. For example, the degradation kinetics and pathways of fluorotelomer sulfonate in AOPs, such as UV irradiation and UV with hydrogen peroxide (H2O2), have been thoroughly investigated. These studies provide insights into the environmental fate of fluorinated compounds and their potential for degradation, offering strategies for the removal of persistent pollutants from water and soil. Such research underscores the environmental applications of fluorinated chemical compounds in mitigating pollution (Yang et al., 2014).

Perfluorinated Compounds Toxicology

The toxicology of perfluorinated compounds (PFCs), including their bioaccumulation, persistence in the environment, and potential adverse effects on human health, has been a subject of extensive study. Research in this area contributes to a better understanding of the environmental and health impacts of fluorinated compounds, informing regulatory decisions and public health recommendations. These studies detail the chemical stability of PFCs, their detection in various environments, and the need for ongoing monitoring and assessment of their effects on living organisms (Stahl et al., 2011).

Organic Synthesis and Catalysis

In organic synthesis, fluorinated compounds have been used to develop novel catalysts and reagents for various transformations. The synthesis of acyl fluorides from carboxylic acids using specific fluorination reagents demonstrates the utility of fluorinated compounds in facilitating challenging chemical reactions. These advancements contribute to the field of synthetic chemistry by providing more efficient and selective methods for the formation of functionalized organic molecules, which are valuable in pharmaceuticals, agrochemicals, and materials science (Wang et al., 2021).